Cas no 6515-18-0 (1-(2-Methoxymethoxy-phenyl)ethanone)

• Product Name: 1-(2-Methoxymethoxy-phenyl)ethanone
• CAS No: 6515-18-0
• MF: C₁₀H₁₂O₃
• MW: 180.200483322144
• MDL: MFCD20921560
• CID: 1028390
• PubChem ID: 10261699
• Update Time: 2025-10-20

1-(2-Methoxymethoxy-phenyl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(2-(Methoxymethoxy)phenyl)ethanone
• 1-(2-MethoxyMethoxy-phenyl)-ethanone
• 1-[2-(methoxymethoxy)phenyl]ethanone
• 1-[2-(Methoxymethoxy)phenyl]ethan-1-one
• CS-0357598
• DTXSID00437453
• G10700
• 2'-(methoxymethoxy)acetophenone
• 6515-18-0
• 1-(2-(methoxymethoxy)phenyl)ethan-1-one
• 1-(2-methoxymethoxyphenyl)ethanone
• SCHEMBL2047902
• VEAMKXDYEKNHCF-UHFFFAOYSA-N
• 1-(2-Methoxymethoxy-phenyl)ethanone

• MDL： MFCD20921560
• Inchi： 1S/C10H12O3/c1-8(11)9-5-3-4-6-10(9)13-7-12-2/h3-6H,7H2,1-2H3
• InChI Key： VEAMKXDYEKNHCF-UHFFFAOYSA-N
• SMILES： O(COC)C1C=CC=CC=1C(C)=O

Computed Properties

• Exact Mass: 180.078644241g/mol
• Monoisotopic Mass: 180.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 35.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(2-Methoxymethoxy-phenyl)ethanone

Comprehensive Analysis of 1-(2-Methoxymethoxy-phenyl)ethanone (CAS No. 6515-18-0): Properties, Applications, and Industry Insights

1-(2-Methoxymethoxy-phenyl)ethanone (CAS No. 6515-18-0) is a specialized organic compound widely recognized for its unique structural features and versatile applications in pharmaceutical and chemical synthesis. This aromatic ketone, characterized by its methoxymethoxy functional group, has garnered significant attention in research due to its role as a key intermediate in the production of fine chemicals. Its molecular formula, C₁₀H₁₂O₃, and distinct phenyl-ethanone backbone make it a subject of interest for chemists exploring novel synthetic pathways.

In recent years, the demand for 1-(2-Methoxymethoxy-phenyl)ethanone has surged, driven by its utility in flavor and fragrance formulations and pharmaceutical intermediates. Industry reports highlight its growing adoption in green chemistry applications, aligning with global trends toward sustainable manufacturing. Researchers frequently search for "synthesis methods for 6515-18-0" or "safety data of 1-(2-Methoxymethoxy-phenyl)ethanone," reflecting its technical relevance. The compound’s low toxicity profile and compatibility with catalytic processes further enhance its industrial appeal.

From a structural perspective, the methoxymethoxy (-OCH₂OCH₃) substituent at the ortho position of the phenyl ring introduces steric and electronic effects that influence reactivity. This feature is critical in cross-coupling reactions, a hotspot in modern organic synthesis. Laboratories optimizing "selective protection strategies" or "aryl ketone derivatives" often leverage this compound’s properties. Notably, its stability under acidic and basic conditions makes it a reliable building block for complex molecules.

The compound’s applications extend to agrochemicals and material science, where its derivatives contribute to UV stabilizers and polymer modifiers. Patent analyses reveal innovations involving 6515-18-0 in photoresist materials for electronics—a response to the booming semiconductor industry. Environmental concerns have also spurred studies on its biodegradability, addressing queries like "eco-friendly handling of phenyl-ethanone compounds."

Quality control of 1-(2-Methoxymethoxy-phenyl)ethanone relies on advanced analytical techniques such as HPLC and GC-MS, ensuring purity standards exceed 98%. Suppliers emphasizing "high-purity CAS 6515-18-0" cater to stringent regulatory requirements in Europe and North America. Storage recommendations typically highlight protection from moisture and light, with inert atmospheres preferred for long-term stability.

Emerging trends link this compound to biocatalysis and enzymatic resolution processes, answering frequent searches on "enantioselective synthesis using ketone intermediates." Collaborative research between academia and industry continues to uncover new derivatives, reinforcing its position in drug discovery pipelines. As synthetic methodologies evolve, 6515-18-0 remains a benchmark for structure-activity relationship (SAR) studies.

In conclusion, 1-(2-Methoxymethoxy-phenyl)ethanone exemplifies the intersection of innovation and practicality in organic chemistry. Its multifaceted roles—from flavor enhancers to advanced material precursors—underscore its enduring value. Future developments will likely focus on scalable production and waste-reduction protocols, aligning with circular economy principles.